Cas no 106088-12-4 (3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-)
106088-12-4 structure
Product Name:3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-
CAS No:106088-12-4
MF:C15H25N3
MW:247.379103422165
CID:1179493
PubChem ID:12055325
Update Time:2025-04-20
3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl-
- 7-methyl-3,7,11-triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene
- 106088-12-4
- DTXSID00476584
- SCHEMBL3113400
-
- Inchi: 1S/C15H25N3/c1-18-9-3-7-16-12-14-5-2-6-15(11-14)13-17-8-4-10-18/h2,5-6,11,16-17H,3-4,7-10,12-13H2,1H3
- InChI Key: GEUKMIAQCCXUFB-UHFFFAOYSA-N
- SMILES: N1(C)CCCNCC2C=CC=C(C=2)CNCCC1
Computed Properties
- Exact Mass: 247.20505
- Monoisotopic Mass: 247.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 27.3Ų
Experimental Properties
- PSA: 27.3
3,7,11-Triazabicyclo[11.3.1]heptadeca-1(17),13,15-triene, 7-methyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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